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Compound of Interest

Compound Name: ethyl (2-hydroxypropyl)carbamate

Cat. No.: B3480911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological significance of ethyl (2-hydroxypropyl)carbamate. Due to the potential for

ambiguity in nomenclature, this document primarily focuses on ethyl N-(2-

hydroxyethyl)carbamate, a well-documented compound, while also acknowledging related

structures.

Chemical Structure and Identification
Ethyl N-(2-hydroxyethyl)carbamate is a carbamate ester characterized by an ethyl carbamate

group attached to a 2-hydroxyethyl moiety. The presence of both a carbamate and a hydroxyl

functional group makes it a molecule of interest in various chemical and biological studies.

Table 1: Chemical Identifiers for Ethyl N-(2-hydroxyethyl)carbamate
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Identifier Value Citation

IUPAC Name
ethyl N-(2-

hydroxyethyl)carbamate
[1]

CAS Number 5602-93-7 [1][2]

Molecular Formula C₅H₁₁NO₃ [1][2]

Molecular Weight 133.15 g/mol [1][2]

SMILES CCOC(=O)NCCO [1][2]

InChI Key
IDWDPUULTDNNBY-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties of ethyl N-(2-hydroxyethyl)carbamate are crucial for

understanding its behavior in biological systems and for the development of analytical

methods.

Table 2: Computed Physicochemical Properties of Ethyl N-(2-hydroxyethyl)carbamate

Property Value Citation

XLogP3 -0.4 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 4 [1]

Exact Mass 133.07389321 Da [1]

Topological Polar Surface Area 58.6 Å² [1]

Synthesis and Experimental Protocols
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The synthesis of carbamates can be achieved through various chemical reactions. A general

approach involves the reaction of an alcohol with an isocyanate or the reaction of a

chloroformate with an amine. For N-substituted carbamates like the title compound, the

reaction of ethyl chloroformate with 2-aminoethanol would be a plausible synthetic route.

While a specific detailed protocol for the synthesis of ethyl N-(2-hydroxyethyl)carbamate was

not found in the provided search results, a generalized experimental workflow can be

proposed.
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Generalized workflow for the synthesis of ethyl N-(2-hydroxyethyl)carbamate.
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Biological Significance and Metabolism
Ethyl N-(2-hydroxyethyl)carbamate is recognized as a metabolite of ethyl carbamate, a

compound found in fermented foods and alcoholic beverages that is known to be genotoxic

and carcinogenic.[3][4] The metabolism of ethyl carbamate is a critical area of research in

toxicology and drug development.

Human liver microsomes, when incubated with NADPH and ethyl carbamate, produce vinyl

carbamate, 2-hydroxyethyl carbamate, and ethyl N-hydroxycarbamate.[3][5] The enzyme

primarily responsible for the oxidation of ethyl carbamate in humans is CYP2E1.[3]

Ethyl Carbamate CYP2E1
(Human Liver Microsomes)

Vinyl Carbamate

Ethyl N-(2-hydroxyethyl)carbamate

Ethyl N-hydroxycarbamate

Click to download full resolution via product page

Metabolic pathway of ethyl carbamate in human liver microsomes.

Furthermore, ethyl N-(2-hydroxyethyl)carbamate is identified as a metabolite of methoprene, an

insect growth regulator used in agriculture.[2] This metabolic pathway is relevant in the context

of environmental science and food safety, particularly in the development of immunosorbent

assays for detecting methoprene residues.[2]

Spectroscopic Data
Detailed experimental spectroscopic data for ethyl N-(2-hydroxyethyl)carbamate is not readily

available in the public domain. However, based on its chemical structure, the following

characteristic signals would be expected:

Table 3: Predicted Spectroscopic Features of Ethyl N-(2-hydroxyethyl)carbamate
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Technique Expected Features

¹H NMR

Signals corresponding to the ethyl group (triplet

and quartet), two methylene groups (triplets or

multiplets), the N-H proton (broad singlet), and

the O-H proton (broad singlet).

¹³C NMR

Resonances for the carbonyl carbon of the

carbamate, the two carbons of the ethyl group,

and the two carbons of the 2-hydroxyethyl

group.

IR Spectroscopy

Characteristic absorption bands for the N-H

stretch, O-H stretch, C=O stretch of the

carbamate, and C-O stretches.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound, along with

characteristic fragmentation patterns.

Other Related Carbamate Structures
It is important to distinguish ethyl N-(2-hydroxyethyl)carbamate from other structurally similar

compounds to avoid ambiguity in research and reporting.

Table 4: Comparison of Related Carbamate Structures

Compound Name Molecular Formula Key Structural Difference

2-hydroxyethyl carbamate C₃H₇NO₃ Lacks the N-ethyl group.[5]

tert-butyl N-[(1S,2S)-1-ethyl-2-

hydroxy-propyl]carbamate
C₁₀H₂₁NO₃

Contains a tert-butyl protecting

group and a different alkyl

chain with specific

stereochemistry.[6]

ethyl N-(2-

hydroxybenzoyl)carbamate
C₁₀H₁₁NO₄

Features a benzoyl group

instead of an ethyl group

attached to the nitrogen.[7]
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Conclusion
Ethyl N-(2-hydroxyethyl)carbamate is a significant molecule in the fields of toxicology, drug

metabolism, and environmental science. Its role as a metabolite of both the carcinogen ethyl

carbamate and the insecticide methoprene underscores the importance of further research into

its biological activity and detection. This guide provides a foundational understanding of its

chemical and physical properties, and it is anticipated that further experimental studies will

provide more detailed insights into its spectroscopic characteristics and biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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